Cas no 2172120-82-8 (2-butyl-5-methylquinazoline-4-carboxylic acid)

• Product Name: 2-butyl-5-methylquinazoline-4-carboxylic acid
• CAS No: 2172120-82-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6410128
• PubChem ID: 165834191
• Update Time: 2025-10-28

2-butyl-5-methylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-5-methylquinazoline-4-carboxylic acid
• EN300-1267502
• 2172120-82-8

• Inchi： 1S/C14H16N2O2/c1-3-4-8-11-15-10-7-5-6-9(2)12(10)13(16-11)14(17)18/h5-7H,3-4,8H2,1-2H3,(H,17,18)
• InChI Key： YTFWQLNDMIIKRK-UHFFFAOYSA-N
• SMILES： OC(C1C2C(C)=CC=CC=2N=C(CCCC)N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-butyl-5-methylquinazoline-4-carboxylic acid

2-butyl-5-methylquinazoline-4-carboxylic acid (CAS No. 2172120-82-8)

2-butyl-5-methylquinazoline-4-carboxylic acid, a compound with the CAS registry number 2172120-82-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, material science, and organic synthesis. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring a quinazoline ring system with substituents at positions 4, 5, and 8, contributes to its intriguing chemical properties and potential applications.

The synthesis of 2-butyl-5-methylquinazoline-4-carboxylic acid involves a series of carefully designed organic reactions, often leveraging modern synthetic methodologies such as microwave-assisted synthesis or catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. Recent advancements in green chemistry have also enabled the development of environmentally friendly routes for synthesizing this compound, aligning with global sustainability goals.

One of the most promising applications of 2-butyl-5-methylquinazoline-4-carboxylic acid lies in its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this molecule exhibits potent antitumor activity, particularly against various human cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis makes it a compelling candidate for further exploration in oncology research. Additionally, ongoing investigations into its antimicrobial properties suggest that it may also find utility in combating drug-resistant bacterial infections, a pressing global health concern.

In the realm of material science, 2-butyl-5-methylquinazoline-4-carboxylic acid has shown potential as a building block for advanced functional materials. Its aromatic structure and substituent versatility make it an ideal candidate for constructing self-assembled monolayers, organic semiconductors, and stimuli-responsive materials. Recent studies have highlighted its role in enhancing the electronic properties of organic photovoltaic devices, paving the way for more efficient solar energy conversion technologies.

The environmental impact of 2-butyl-5-methylquinazoline-4-carboxylic acid is another area of active research. Assessments of its biodegradability and ecotoxicity are crucial for ensuring its safe use in both therapeutic and industrial applications. Preliminary data indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and develop strategies for minimizing ecological risks.

Looking ahead, the continued exploration of 2-butyl-5-methylquinazoline-4-carboxylic acid is expected to unlock new avenues for its application across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists will be instrumental in harnessing its full potential while addressing any associated challenges. As research progresses, this compound stands poised to make significant contributions to both scientific innovation and societal well-being.